6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one
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Description
6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one is a heterocyclic compound that belongs to the class of triazines. Triazines are known for their diverse biological activities and have been widely studied for their potential applications in various fields such as medicine, agriculture, and materials science. The unique structure of 6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one makes it an interesting subject for research and development.
Properties
Molecular Formula |
C18H15N3O2S |
|---|---|
Molecular Weight |
337.4 g/mol |
IUPAC Name |
6-benzyl-3-phenacylsulfanyl-4H-1,2,4-triazin-5-one |
InChI |
InChI=1S/C18H15N3O2S/c22-16(14-9-5-2-6-10-14)12-24-18-19-17(23)15(20-21-18)11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,19,21,23) |
InChI Key |
DAPKXKXKDGTQMC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(NC2=O)SCC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one typically involves the reaction of benzyl chloride with 3-phenacylsulfanyl-1,2,4-triazine-5-one in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent like acetone under reflux conditions. The product is then purified by recrystallization from a suitable solvent.
Industrial Production Methods
Industrial production of 6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis.
Chemical Reactions Analysis
Types of Reactions
6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into its corresponding sulfide.
Substitution: The benzyl and phenacyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Corresponding sulfides.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or as a ligand for receptor studies.
Medicine: Explored for its potential therapeutic properties, including anticancer, antiviral, and antimicrobial activities.
Industry: Used in the development of new materials with specific properties, such as catalysts or sensors.
Mechanism of Action
The mechanism of action of 6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
4-Benzyl-1,2,4-triazin-3,5(2H,4H)-dione: Known for its anticoccidial activity and as an aldose reductase inhibitor.
2,4-Dibenzyl-1,2,4-triazin-3,5(2H,4H)-dione: Studied for its potential therapeutic properties.
Uniqueness
6-Benzyl-3-phenacylsulfanyl-2H-1,2,4-triazin-5-one stands out due to its unique combination of benzyl and phenacylsulfanyl groups, which may confer distinct biological activities and chemical reactivity compared to other triazine derivatives. This uniqueness makes it a valuable compound for further research and development in various scientific fields.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
